Cas no 51149-70-3 (1-ethoxyheptan-2-one)

• Product Name: 1-ethoxyheptan-2-one
• CAS No: 51149-70-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 934852
• PubChem ID: 39913
• Update Time: 2025-04-19

1-ethoxyheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethoxyheptan-2-one
• 1-Ethoxy-2-heptanone
• 1-Ethoxy-heptan-2-one
• 1-etoxi-heptan-2-one
• 51149-70-3
• 2-Heptanone, 1-ethoxy-
• LGSYULXFQRQZRH-UHFFFAOYSA-N
• NSC244920
• NSC-244920
• DTXSID10199171
• NSC 244920
• 1-Ethoxy-2-heptanone #
• AKOS013907528

• Inchi： 1S/C9H18O2/c1-3-5-6-7-9(10)8-11-4-2/h3-8H2,1-2H3
• InChI Key： LGSYULXFQRQZRH-UHFFFAOYSA-N
• SMILES： O(CC)CC(CCCCC)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3